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Compound of Interest

Compound Name: gamma-Cyhalothrin-d5

Cat. No.: B12059400

Get Quote

Executive Summary & Immediate Action
Gamma-Cyhalothrin-d5 (CAS: 76703-62-3 unlabeled parent) is a deuterated pyrethroid

insecticide used primarily as an internal standard in LC-MS/GC-MS analysis.[1] While often

handled in milligram quantities, it retains the acute neurotoxicity and extreme aquatic toxicity of

its non-deuterated parent compound.

Core Disposal Directive:

NEVER dispose of down the drain or in municipal trash.

MANDATORY disposal via high-temperature incineration at a licensed hazardous waste

facility.[1]

Segregate as "Acute Toxic" or "Pesticide Waste" (often chemically compatible with organic

solvent waste streams).[1]

Chemical Identification & Hazards
Understanding the chemical nature ensures the correct waste stream selection.
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Property Detail

Chemical Name Gamma-Cyhalothrin-d5 (Deuterated)

Chemical Class Pyrethroid Ester Insecticide (Type II)

Physical State
Solid (Pure) or Solution (typically in

Acetonitrile/Methanol)

Primary Hazards
Neurotoxin (Sodium channel modulator),

Aquatic Toxin (Very High)

UN Number
UN 3352 (Liquid Pesticide) or UN 2811 (Toxic

Solid)

RCRA Status
Not P/U Listed (Manage as Characteristic/Toxic

Waste)

Critical Hazard Note: Although "d5" indicates a stable isotope label, the biological activity and

toxicity profile are effectively identical to the parent gamma-cyhalothrin. Treat with the same

rigor as the active pesticide.

Pre-Disposal Planning: PPE & Waste Classification
Before handling waste, establish the correct safety barrier and waste coding.

Personal Protective Equipment (PPE) Matrix
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Zone Required PPE Rationale

Ocular Chemical Splash Goggles
Prevents absorption through

mucous membranes.[1]

Dermal
Nitrile Gloves (Double-gloved

recommended)

Pyrethroids can cause

paresthesia

(tingling/numbness) upon skin

contact.[1]

Respiratory
Fume Hood (Primary) or

N95/P100 (if powder)

Prevents inhalation of toxic

dusts or solvent vapors.[1]

Body
Lab Coat (Buttoned, long

sleeve)

Prevents contamination of

street clothes.[1]

Waste Stream Determination
Since gamma-Cyhalothrin is not explicitly P-listed or U-listed by the EPA (unlike Endosulfan), it

is classified by characteristic or state regulations.[1]

Pure Standard (Solid/Liquid): Classify as Toxic Waste.[1] Label explicitly as “Toxic Pesticide

Waste - Gamma-Cyhalothrin-d5”.[1]

In Solution (LC-MS Waste): The solvent usually dictates the primary waste code.

Example: 1 mg d5 in 1 L Acetonitrile.[1]

Classification:Ignitable (D001) + Toxic.[1]

Action: Segregate into "Flammable Organic Solvents" waste stream.[1]

Operational Disposal Protocols
Scenario A: Disposal of Expired/Unused Pure Standard
(Vials)
Use this for: Old reference standards, degraded solids, or concentrated stock solutions.
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Do Not Empty: Keep the substance in its original micro-vial.

Secondary Containment: Place the vial inside a larger, clear, sealable plastic bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Absorbent: Add a small amount of vermiculite or charcoal to the secondary container to

cushion the vial and absorb potential leakage.

Labeling: Affix a hazardous waste label to the outer container.

Text: "Hazardous Waste - Toxic - Gamma-Cyhalothrin-d5 - [Approx.[1] Mass]"

Storage: Store in the "Toxic/Pesticide" Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Experimental Waste (LC-MS/GC-
MS Effluent)
Use this for: Solvent mixtures containing trace amounts of the standard.[1]

Segregation: Collect in a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).

Compatibility Check: Ensure no oxidizers (e.g., Nitric Acid) are present in the same carboy.

Pyrethroids are stable in organic solvents but can react dangerously with strong oxidizers.[1]

Labeling: List all major solvents (e.g., "Acetonitrile 90%, Water 10%") and add "Trace

Pesticides (Gamma-Cyhalothrin-d5)" to the constituent list.[1]

Disposal: Cap tightly. Hand off to EHS for incineration.

Scenario C: Empty Container Management
Use this for: Empty vials or stock bottles.

Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., Acetone or

Methanol).

Rinsate Disposal: Collect all rinsate and dispose of it as Hazardous Waste (see Scenario B).

Do not pour rinsate down the drain.[2]
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Defacing: Cross out the original label on the vial.

Glass Disposal: If triple-rinsed, the glass vial can typically be discarded in the "Broken

Glass/Puncture" bin (verify with local EHS rules; some sites require all pesticide containers

to be treated as haz-waste regardless of rinsing).[1]

Spill Management Protocol
Immediate Response for Solid/Liquid Spills

Evacuate & Ventilate: Clear the immediate area.[1] If powder, turn off fans/minimize air

movement to prevent dispersal.[1]

PPE Up: Don nitrile gloves, goggles, and lab coat.[1]

Containment:

Liquid: Surround with absorbent pillows or vermiculite dikes.[1]

Solid: Cover with wet paper towels (to prevent dust) or use a HEPA-filtered vacuum (if

available).[1]

Neutralization/Cleanup:

Absorb liquid with inert material (sand/vermiculite).[1][3]

Do not use bleach immediately; simple detergent and water are effective for surface

decontamination after bulk removal.[1]

Waste Collection: Scoop all contaminated absorbent and debris into a heavy-duty plastic

bag.[1] Label as "Hazardous Waste - Pesticide Spill Debris."[1]

Surface Decontamination: Wash the surface 3 times with soap and water.[1] Collect the

wash water as hazardous waste.

Logic Flow: Waste Decision Tree
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Waste Generation: Gamma-Cyhalothrin-d5

Physical State?

Pure Solid / Stock Vial

Vial/Powder

Dilute Solution (LC-MS Waste)

Solvent Mix

Spill / Debris

Accidental Release

Pack in Secondary Container
(Jar/Bag with Absorbent)

Collect in Solvent Waste Carboy
(Segregate from Oxidizers)

Absorb with Vermiculite
Triple Wash Surface

Label: 'Toxic - Pesticide Waste'

Final Disposal: Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging gamma-Cyhalothrin-d5 waste

streams.

Regulatory & Compliance Context
US EPA (RCRA): While not P-listed, pesticide wastes are regulated under 40 CFR 261.33

(discarded commercial chemical products).[1] The "Cradle-to-Grave" liability applies.[1]

DOT (Shipping): If shipping waste off-site, it must be manifested.[1]

Proper Shipping Name: Pyrethroid pesticide, liquid, toxic (or solid).[1]
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Hazard Class: 6.1.

Deuterated Exemption? No. Regulatory bodies (EPA/OSHA) do not distinguish between

labeled (d5) and unlabeled forms regarding toxicity or disposal requirements.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Gamma-cyhalothrin (Ref: DE 225) [sitem.herts.ac.uk]

2. danthelabsafetyman.com [danthelabsafetyman.com]

3. epestcontrol.com [epestcontrol.com]

4. pca.state.mn.us [pca.state.mn.us]

5. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

6. www3.epa.gov [www3.epa.gov]

7. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes |
Hazardous Waste | US EPA [19january2017snapshot.epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Cyhalothrin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-D/section-261.33
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www3.epa.gov/pesticides/chem_search/ppls/042750-00373-20201002.pdf
https://19january2017snapshot.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes_.html
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b12059400?utm_src=pdf-custom-synthesis#bc-rfq
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/369.htm
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.epestcontrol.com/images/Products/labels/cyzmiccsmsds.pdf
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www3.epa.gov/pesticides/chem_search/ppls/042750-00373-20201002.pdf
https://19january2017snapshot.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes_.html
https://19january2017snapshot.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes_.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. wku.edu [wku.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for Gamma-Cyhalothrin-
d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059400/docs#proper-disposal-procedures-for-
gamma-cyhalothrin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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